Cas no 528862-02-4 (Methyl 6-chloroquinoline-3-carboxylate)

Methyl 6-chloroquinoline-3-carboxylate structure
528862-02-4 structure
Product Name:Methyl 6-chloroquinoline-3-carboxylate
CAS No:528862-02-4
MF:C11H8ClNO2
MW:221.639721870422
MDL:MFCD21608021
CID:1084329
PubChem ID:11160368
Update Time:2025-04-20

Methyl 6-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-chloroquinoline-3-carboxylate
    • Methyl 6-chloro-3-quinolinecarboxylate
    • SY266695
    • AC9750
    • MFCD21608021
    • 528862-02-4
    • Methyl6-Chloroquinoline-3-carboxylate
    • MDL: MFCD21608021
    • Inchi: 1S/C11H8ClNO2/c1-15-11(14)8-4-7-5-9(12)2-3-10(7)13-6-8/h2-6H,1H3
    • InChI Key: VYLXHPHYJZBSLN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=CC(C(=O)OC)=CN=2

Computed Properties

  • Exact Mass: 221.02444
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19

Methyl 6-chloroquinoline-3-carboxylate Pricemore >>

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